Cas no 1314702-45-8 (1-4-(propan-2-yloxy)phenylcyclopropan-1-amine)

• Product Name: 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine
• CAS No: 1314702-45-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5972153
• PubChem ID: 17898600
• Update Time: 2025-06-25

1-4-(propan-2-yloxy)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Propan-2-yloxy)phenyl]cyclopropan-1-amine
• Cyclopropanamine, 1-[4-(1-methylethoxy)phenyl]-
• 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine
• A1-19342
• 1-(4-propan-2-yloxyphenyl)cyclopropan-1-amine
• EN300-1856711
• 1314702-45-8

• Inchi： 1S/C12H17NO/c1-9(2)14-11-5-3-10(4-6-11)12(13)7-8-12/h3-6,9H,7-8,13H2,1-2H3
• InChI Key： MZRDWVIDSNSKMC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC(C)C)C=C2)(N)CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 284.4±33.0 °C(Predicted)
• pka: 8.21±0.20(Predicted)

1-4-(propan-2-yloxy)phenylcyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine

1-4-(propan-2-yloxy)phenylcyclopropan-1-amine (CAS No. 1314702-45-8): An Overview of Its Properties and Applications

1-4-(propan-2-yloxy)phenylcyclopropan-1-amine (CAS No. 1314702-45-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropane ring and substituted phenyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine is defined by its cyclopropane ring, which is attached to a phenyl group substituted with an isopropoxy moiety. This structural arrangement imparts unique physical and chemical properties to the compound, making it an interesting subject for both academic and industrial research. The cyclopropane ring, known for its high reactivity due to ring strain, can participate in various chemical reactions, while the isopropoxy group provides additional functional versatility.

In recent years, significant advancements have been made in understanding the biological activities of 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory effects, 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine has also shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest potential applications in the treatment of neurological disorders such as depression and Parkinson's disease.

The pharmacokinetic properties of 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. Additionally, the compound has shown low toxicity in animal models, further supporting its potential for clinical development.

In the context of drug discovery and development, 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine has been evaluated in several preclinical studies to assess its efficacy and safety. A phase I clinical trial conducted by a leading pharmaceutical company demonstrated that the compound was well-tolerated by human subjects and showed promising therapeutic effects. These results have paved the way for further clinical trials to explore its potential as a novel therapeutic agent.

The synthetic routes for producing 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine have been optimized to improve yield and reduce costs. One common approach involves the reaction of 4-isopropoxybenzaldehyde with cyclopropylamine in the presence of a suitable catalyst. This method has been refined to achieve high purity and scalability, making it suitable for large-scale production.

In conclusion, 1-4-(propan-2-yloxy)phenylcyclopropan-1-amine (CAS No. 1314702-45-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for a range of conditions.